Cas no 80986-17-0 (Pentanedioic acid,2-methyl-, 5-methyl ester, (2R)-)

• Product name: Pentanedioic acid,2-methyl-, 5-methyl ester, (2R)-
• CAS No: 80986-17-0
• MF: C₇H₁₂O₄
• MW: 160.16778
• CID: 720434
• PubChem ID: 10898978

Pentanedioic acid,2-methyl-, 5-methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-methyl-, 5-methyl ester, (2R)-
• (2R)-5-methoxy-2-methyl-5-oxopentanoic acid
• (R)-(-)-4-METHYLGLUTARIC ACID 1-MONOMETHYL ESTER
• (R)-5-methoxy-2-methyl-5-oxopentanoic acid
• Pentanedioic acid,2-methyl-,5-methyl ester,(2R)
• Pentanedioicacid,2-methyl-,5-methyl ester,(R)
• (R)-5-Methoxy-2-methyl-5-oxopentanoicacid
• AG-H-25603
• DTXSID00447572
• SCHEMBL1835138
• AKOS006273411
• 80986-17-0

• Inchi： InChI=1S/C7H12O4/c1-5(7(9)10)3-4-6(8)11-2/h5H,3-4H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key： TVADYQZCBVCKSS-RXMQYKEDSA-N
• SMILES： CC(CCC(=O)OC)C(=O)O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1,12 g/cm3
• PSA: 63.60000
• LogP: 0.66030

Pentanedioic acid,2-methyl-, 5-methyl ester, (2R)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38